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Cat. No.: B1681291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrophysiological effects

of the pyrethroid insecticide Tetramethrin on nerve cells. Detailed protocols for key

experiments are included to facilitate the study of its mechanisms of action.

Introduction
Tetramethrin is a Type I pyrethroid insecticide that primarily acts on the voltage-gated sodium

channels of nerve cells.[1] This interaction leads to a prolongation of the sodium current,

causing hyperexcitability of the nervous system, repetitive firing, and eventual paralysis in

insects.[1][2] Understanding the precise electrophysiological effects of Tetramethrin is crucial

for assessing its neurotoxicity and for the development of novel insecticides and therapeutic

agents. These notes will detail its impact on sodium and potassium channels, as well as on

overall nerve excitability and synaptic transmission.

Mechanism of Action
Tetramethrin's primary target is the voltage-gated sodium channel (VGSC). It binds to the

channel and modifies its gating properties, specifically by slowing both the activation and

inactivation kinetics.[2] This results in a prolonged opening of the channel during depolarization
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and a persistent influx of sodium ions.[2][3] This sustained depolarization can lead to repetitive

action potentials and, at higher concentrations, a depolarizing block of nerve conduction.[4]

While the primary effects are on sodium channels, studies have also indicated that

Tetramethrin can modulate other ion channels, including potassium channels, which

contributes to its overall neurotoxic profile.[4][5]

Signaling Pathway of Tetramethrin Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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